Cancer
  • NSC45586
    NSC45586
    • Cat. No.:
    • B560457
    • CAS No.:
    • 6300-44-3
    • Molecular Formula:
    • C20H18N6NaO3+
    • Molecular Weight:
    • 413.4 g/mol
    Description
    Novel pan-PHLPP inhibitor (selective for PHLPP1 and PHLPP2);  High Quality Biochemicals for Research Uses
    - +
  • GW280264X
    GW280264X
    • Cat. No.:
    • B560487
    • CAS No.:
    • 866924-39-2
    • Molecular Formula:
    • C28H41N5O6S
    • Molecular Weight:
    • 575.725
    Description
    GW 280264X is an inhibitor of disintegrin and metalloproteinase domain-containing protein 17/TNF-α converting enzyme (ADAM17/TACE) and ADAM10 (IC50s = 8 and 11.5 nM, respectively). It inhibits TNF-α-induced clea...
    - +
  • FIPI hydrochloride
    FIPI hydrochloride
    • Cat. No.:
    • B560495
    • CAS No.:
    • Molecular Formula:
    • C23H25ClFN5O2
    • Molecular Weight:
    • 457.9 g/mol
    Description
    Potent Phospholipase D (PLD) inhibitor;  High Quality Biochemicals for Research Uses
    - +
  • ESI-08
    ESI-08
    • Cat. No.:
    • B560499
    • CAS No.:
    • 301177-43-5
    • Molecular Formula:
    • C20H23N3OS
    • Molecular Weight:
    • 353.484
    Description
    Specific exchange proteins directly activated by cAMP (Epac) antagonist;  High Quality Biochemicals for Research Uses
    - +
  • Blarcamesine Hydrochloride
    Blarcamesine Hydrochloride
    • Cat. No.:
    • B560514
    • CAS No.:
    • 195615-84-0
    • Molecular Formula:
    • C19H24ClNO
    • Molecular Weight:
    • 317.9 g/mol
    Description
    BLARCAMESINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 3 investigational indications.
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  • GSK2850163
    GSK2850163
    • Cat. No.:
    • B560521
    • CAS No.:
    • Molecular Formula:
    • C24H29Cl2N3O
    • Molecular Weight:
    • 446.4 g/mol
    Description
    GSK2850163 is a novel inhibitor of inositol-requiring enzyme-1 alpha (IRE1α) which can inhibit IRE1α kinase activity and RNase activity with IC50s of 20 and 200 nM, respectively. ...
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  • OICR-0547
    OICR-0547
    • Cat. No.:
    • B560531
    • CAS No.:
    • Molecular Formula:
    • C28H29F3N4O4
    • Molecular Weight:
    • 542.5 g/mol
    Description
    OICR-0547 is an aromatic amide.
    - +
  • SAR405 R enantiomer
    SAR405 R enantiomer
    • Cat. No.:
    • B560532
    • CAS No.:
    • Molecular Formula:
    • C19H21ClF3N5O2
    • Molecular Weight:
    • 443.8 g/mol
    Description
    SAR405 R enantiomer is an enantiomer of SAR405. SAR405 is a PIK3C3/Vps34 inhibitor.
    - +
  • Ningetinib
    Ningetinib
    • Cat. No.:
    • B560533
    • CAS No.:
    • 1394820-69-9
    • Molecular Formula:
    • C31H29FN4O5
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Ningetinib is under investigation in clinical trial NCT03758287 (Ningetinib (CT053PTSA) Plus Gefitinib in Stage IIIB or IV NSCLC Patients With EGFR Mutation and T790M Negative).
    Ningetinib is an orally availa...
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  • Ningetinib Tosylate
    Ningetinib Tosylate
    • Cat. No.:
    • B560534
    • CAS No.:
    • 1394820-77-9
    • Molecular Formula:
    • C38H37FN4O8S
    • Molecular Weight:
    • 728.8 g/mol
    Description
    Ningetinib Tosylate is the tosylate salt form of ningetinib, an orally available inhibitor of the receptor tyrosine kinases c-MET/hepatocyte growth factor receptor (HGFR), vascular endothelial growth factor rece...
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